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Compound of Interest

Compound Name: Violamine R

Cat. No.: B157464 Get Quote

This in-depth technical guide serves as a core resource for researchers, scientists, and drug

development professionals on the chemical and practical applications of Violamine R.

Core Chemical and Physical Data
Violamine R, also known as Acid Violet 9, is a synthetic dye belonging to the xanthene class.

[1] Its chemical properties are summarized below. A notable point is the discrepancy in

molecular weight, which depends on whether it is in its sodium salt or free acid form.
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Identifier Value Reference

CAS Number 6252-76-2 [2][3][4][5]

Synonyms
Acid Violet 9, C.I. 45190, Fast

Acid Violet

Molecular Formula (Sodium

Salt)
C₃₄H₂₅N₂NaO₆S

Molecular Weight (Sodium

Salt)
612.63 g/mol

Molecular Formula (Free Acid) C₃₄H₂₆N₂O₆S

Molecular Weight (Free Acid) 590.65 g/mol

Appearance Red-light purple powder

Solubility

Soluble in water and ethanol

(purple solution), soluble in

acetone, and easily soluble in

ethylene glycol ether.

UV Absorption Maximum 529 nm

Primary Applications and Experimental Protocols
Violamine R's principal application in research is as a potent fluorophore, particularly in the

study of fluorescence intermittency (blinking) in polymer physics. It is also cited for use as a

stain in histology and hematology, although specific protocols for these applications are not

readily available in scientific literature.

Fluorescence Intermittency Studies
Violamine R is utilized to investigate the local environment and temperature-dependent

dynamics of polymers, such as poly(vinyl alcohol) (PVOH) and potassium acid phthalate (KAP).

Its fluorescence blinking characteristics provide insights into the glass-transition temperature

(Tg) of the polymer host.
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The following protocol is synthesized from methodologies described in studies of Violamine
R's fluorescence in PVOH.

Solution Preparation:

Prepare a stock solution of Violamine R at a concentration of approximately 1.5 x 10⁻⁷ M

in deionized water.

Prepare a 20 wt% solution of poly(vinyl alcohol) (PVOH, MW 10 kDa) in deionized water.

The polymer solution should be mixed for 24 hours to ensure complete dissolution.

Sample Deposition:

Deposit a 100 µL aliquot of the Violamine R/PVOH solution onto a glass coverslip.

Spin-coat the coverslip at 3000 rpm for 30 seconds to create a thin film (approximately

250 nm).

Store the prepared samples under vacuum overnight at room temperature before imaging.

Microscopy and Data Acquisition:

Utilize a wide-field fluorescence microscope equipped with a suitable laser for excitation

(e.g., 532 nm) and an electron-multiplying charge-coupled device (EMCCD) camera for

detection.

Acquire time-series images of single Violamine R molecules, recording the fluorescence

intensity fluctuations over time. An integration time of 50 ms per frame is a typical starting

point.

Data Analysis:

Analyze the fluorescence time traces to identify "on" (emissive) and "off" (non-emissive)

periods.

Construct probability distributions of the on- and off-time durations.

Fit these distributions to a power-law to characterize the blinking kinetics.
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Sample Preparation

Data Acquisition

Data Analysis

Prepare 1.5x10⁻⁷ M Violamine R
and 20 wt% PVOH solutions

Mix Violamine R and PVOH solutions

Spin-coat 100 µL of mixture
onto coverslip (3000 rpm, 30s)

Dry sample under vacuum overnight

Mount sample on fluorescence microscope

Transfer to microscope

Acquire time-series images of
single molecule fluorescence

Extract fluorescence intensity vs. time traces

Raw data

Identify 'on' and 'off' blinking events

Generate probability distributions
of on/off durations

Fit distributions to power-law model

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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